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Compound of Interest |

Compound Name: Fluazolate-d3
CAS No.: 1189932-72-6
Cat. No.: B563787
Get Quote
. J

Fluazolate-d3 is the deuterium-labeled form of Fluazolate, a pyrazole herbicide.[1][2] The
strategic replacement of three hydrogen atoms with deuterium on the N-methyl group of the
pyrazole ring creates a molecule that is chemically almost identical to its parent compound but
physically distinguishable by mass. This subtle yet critical modification makes Fluazolate-d3
an invaluable tool for researchers and analytical scientists.[3][4]

Isotopically labeled compounds, such as Fluazolate-d3, serve as ideal internal standards in
guantitative mass spectrometry-based assays.[4] Their near-identical physicochemical
properties ensure they behave similarly to the unlabeled analyte during sample extraction,
chromatography, and ionization, thus correcting for matrix effects and variations in instrument
response. However, their difference in mass allows them to be separately detected and
quantified by the mass spectrometer. This guide provides a comprehensive overview of the
chemical structure, properties, synthesis, and analytical applications of Fluazolate-d3 for
professionals in agrochemical and pharmaceutical development.

Chemical Structure and Nomenclature
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The structural integrity of Fluazolate-d3 is foundational to its function. It is characterized by a
substituted pyrazole ring linked to a chlorinated and fluorinated benzoic acid ester. The key
feature is the trideuterated methyl group attached to a nitrogen atom of the pyrazole ring.

o |[UPAC Name: propan-2-yl 5-[4-bromo-1-(methyl-d3)-5-(trifluoromethyl)pyrazol-3-yl]-2-chloro-
4-fluorobenzoate[1]

« CAS Number: 1189932-72-6[5][6]

e Synonyms: 5-[4-Bromo-1-(methyl-d3)-5-(trifluoromethyl)-1H-pyrazol-3-yl]-2-chloro-4-fluoro-
benzoic Acid 1-Methylethyl Ester, Isopropazol-d3, JV 485-d3, MON 48500-d3[6][7]

Below is a diagram illustrating the chemical structure of Fluazolate-d3.

lw.Chemical Structure of Fluazolate-d3

Caption: 2D structure of Fluazolate-d3, highlighting the key functional groups.

Physicochemical Properties

The physical and chemical properties of Fluazolate-d3 are essential for its handling, storage,
and application in analytical methods. The data presented below has been consolidated from
various chemical suppliers and databases.
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Property Value Source(s)
Molecular Formula C15HoD3BrCIFaN20:2 [5161[8]
Molecular Weight 446.64 g/mol [516][8]
444.9892 Da (Calculated for
Exact Mass [1]
C15H93H37°Br3>Cl FaN202)
Appearance Not specified, likely a solid [7]
- Slightly soluble in Chloroform
Solubility [7]
and Ethyl Acetate
Storage Temperature Refrigerator [7]
Melting Point N/A [7]
Boiling Point N/A [7]
Hazard Codes N/A [7]

Synthesis and Isotopic Labeling Strategy

The synthesis of Fluazolate-d3 follows the general pathway for its non-labeled counterpart,

with a critical modification to introduce the deuterium atoms. The overall synthesis of Fluazolate

involves a multi-step process starting from 2-chloro-4-fluorotoluene.[9] The key step for

creating the deuterated analogue is the N-methylation of the pyrazole ring intermediate.

Causality in Isotopic Labeling: The choice of labeling the N-methyl group is strategic. This

position is generally metabolically stable, meaning the deuterium atoms are unlikely to be lost

through chemical exchange during biological or environmental processes. This stability is

crucial for a reliable internal standard. The synthesis would employ a deuterated methylating
agent, such as iodomethane-d3 (CDsl) or dimethyl-d6 sulfate ((CD3)2S0a), to react with the

pyrazole nitrogen.
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Caption: Proposed synthetic step for introducing the trideuteromethyl group.

Analytical Methodologies and Characterization

Validating the identity, purity, and concentration of Fluazolate-d3 is paramount. This requires a

combination of high-resolution analytical techniques.

Structural Confirmation

1. Mass Spectrometry (MS): High-resolution mass spectrometry (HRMS), often using a
Quadrupole Time-of-Flight (Q-TOF) instrument, is the definitive technique for confirming the
elemental composition.

o Expected Observation: The mass spectrum should show a molecular ion [M+H]* at m/z
447.9965 (for the most abundant isotopes). This is a 3-dalton shift from the unlabeled
Fluazolate (m/z 444.9778), confirming the presence of the three deuterium atoms.
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2.

Rationale: HRMS provides mass accuracy in the low ppm range, allowing for the
unambiguous determination of the elemental formula and confirmation of successful
deuteration. Tandem MS (MS/MS) can further confirm the structure by fragmenting the
molecule and verifying that the deuterium label is retained on fragments containing the N-
methyl group.[10]

Nuclear Magnetic Resonance (NMR) Spectroscopy: NMR spectroscopy provides detailed

information about the atomic structure of the molecule.

'H NMR: The most notable difference compared to unlabeled Fluazolate would be the
complete absence of the singlet peak corresponding to the N-CHs protons. Residual,
partially deuterated species (e.g., -CHD2 or -CH2D) might be visible as small multiplets.

13C NMR: The carbon of the N-CDs group will appear as a multiplet (typically a 1:3:6:7:6:3:1
septet) due to the one-bond coupling with the three deuterium atoms (spin I=1). Its chemical
shift will be very similar to the unlabeled analogue.[11][12]

2H NMR (Deuterium NMR): A single resonance would be observed, confirming the presence
of deuterium in a single chemical environment.

Quantitative Analysis Workflow

Fluazolate-d3 is primarily used as an internal standard for the quantification of Fluazolate. A

validated Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) method is the gold

standard for this application.[13][14]

Detailed Protocol: LC-MS/MS Quantification of Fluazolate

Sample Preparation:

o To a known volume or mass of the sample (e.g., 1 mL water, 1 g soil), add a precise
volume of a Fluazolate-d3 internal standard stock solution of known concentration.

o Perform a sample extraction procedure appropriate for the matrix (e.g., QUEChERS for
food, solid-phase extraction for water).
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o Evaporate the final extract to dryness and reconstitute in a suitable mobile phase for
injection.

o Self-Validation Principle: Adding the internal standard at the very beginning of the workflow
ensures it undergoes the same potential losses as the analyte during every subsequent
step, providing the most accurate correction.

o Chromatographic Separation (HPLC/UPLC):
o Column: C18 reverse-phase column (e.g., 2.1 x 100 mm, 1.8 um particle size).
o Mobile Phase A: Water with 0.1% formic acid.
o Mobile Phase B: Acetonitrile with 0.1% formic acid.
o Gradient: A linear gradient from 5% B to 95% B over 10 minutes.
o Flow Rate: 0.3 mL/min.

o Rationale: A C18 column provides good retention for moderately nonpolar compounds like
Fluazolate. The gradient elution ensures that the analyte is eluted as a sharp peak,
improving sensitivity and separation from matrix interferences. Formic acid is added to
promote protonation for positive ion mode mass spectrometry.

e Mass Spectrometric Detection (Tandem Quadrupole MS):
o lonization Mode: Electrospray lonization, Positive (ESI+).
o Monitoring Mode: Multiple Reaction Monitoring (MRM).
o MRM Transitions:

» Fluazolate (Analyte): Q1: 444.0 —» Q3: 382.0 (Example transition corresponding to loss
of isopropene).

» Fluazolate-d3 (Internal Standard): Q1: 447.0 — Q3: 385.0 (Same neutral loss, shifted
by 3 Da).
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o Rationale: MRM is highly selective and sensitive. By monitoring a specific precursor-to-
product ion transition, chemical noise is filtered out, allowing for accurate quantification
even at very low concentrations. The use of a stable isotope-labeled internal standard with

the same fragmentation pathway ensures the most reliable correction.[15]
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Caption: Standard workflow for quantitative analysis using an isotopically labeled internal
standard.

Applications in Research and Development

The primary application of Fluazolate-d3 is as an internal standard for the accurate
quantification of the herbicide Fluazolate.[6] This is critical in:

o Environmental Monitoring: Detecting and quantifying pesticide residues in soil, water, and air.

e Food Safety: Ensuring compliance with maximum residue limits (MRLS) in agricultural
products.

o Pharmacokinetic Studies: If used in a pharmaceutical context, it would be used to track drug
concentrations in biological fluids like plasma and urine.

o Metabolism Studies: While less common for an internal standard, it could potentially be used
as a tracer to study the metabolic fate of Fluazolate, helping to identify and quantify its
metabolites.[3]

Conclusion

Fluazolate-d3 represents more than just a labeled molecule; it is a precision tool that enables
high-fidelity analytical science. Its design, centered on the stable isotopic labeling of a
metabolically robust position, provides the foundation for its use as a superior internal
standard. By understanding its chemical properties, structure, and the rationale behind its
application in advanced analytical workflows like LC-MS/MS, researchers can achieve highly
accurate and reliable quantification of the parent herbicide in complex matrices. This guide
serves as a technical resource to facilitate its effective implementation in research,
development, and regulatory science.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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